Cas no 2613384-73-7 ((2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine dihydrochloride)

• Product Name: (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine dihydrochloride
• CAS No: 2613384-73-7
• MF: C₉H₁₈Cl₂N₂S
• MW: 257.223618984222
• MDL: MFCD33032307
• CID: 5663931
• PubChem ID: 155943855
• Update Time: 2025-06-09

(2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2613384-73-7
• EN300-27736487
• Z4913087762
• (2-aminoethyl)(methyl)[(5-methylthiophen-2-yl)methyl]amine dihydrochloride
• (2-aminoethyl)(methyl)[(5-methylthiophen-2-yl)me thyl]amine dihydrochloride
• (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine dihydrochloride

• MDL： MFCD33032307
• Inchi： 1S/C9H16N2S.2ClH/c1-8-3-4-9(12-8)7-11(2)6-5-10;;/h3-4H,5-7,10H2,1-2H3;2*1H
• InChI Key： BQJHBFGMJQZBKG-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=CC=C1CN(C)CCN

Computed Properties

• Exact Mass: 256.0567751g/mol
• Monoisotopic Mass: 256.0567751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Additional information on (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine dihydrochloride

Comprehensive Overview of (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine Dihydrochloride (CAS No. 2613384-73-7)

(2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine dihydrochloride (CAS No. 2613384-73-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiophene and aminoethyl functional groups, exhibits unique properties that make it a subject of interest in drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating neurotransmitter systems, given its structural similarity to bioactive amines.

The molecular structure of (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine dihydrochloride includes a 5-methylthiophen-2-yl moiety, which is known for its role in enhancing lipophilicity and bioavailability. This feature is critical in the design of CNS-targeting compounds, a hot topic in current neuropharmacology research. The dihydrochloride salt form improves solubility, making it more suitable for in vitro and in vivo studies, a frequent search query among scientists optimizing drug formulations.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 2613384-73-7, as machine learning models increasingly predict their interactions with biological targets. This aligns with the growing demand for computational chemistry tools to accelerate R&D. Additionally, the compound’s potential role in enzyme inhibition studies has been explored, addressing common search terms related to kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, the preparation of (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine dihydrochloride involves multi-step organic reactions, including reductive amination and salt formation. These methods are frequently discussed in forums on green chemistry and sustainable synthesis, reflecting user interest in eco-friendly lab practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity verification, another high-search-volume topic.

In conclusion, CAS No. 2613384-73-7 represents a versatile scaffold with broad implications for medicinal chemistry and biotechnology. Its combination of structural novelty and bioactivity positions it as a valuable candidate for further investigation, particularly in areas like neurodegenerative disease research and precision medicine, which dominate contemporary scientific discourse.